butyl(hexan-2-yl)amine
Overview
Description
Butyl(hexan-2-yl)amine, also known as N-butyl-N-(1-methylpentyl)amine, is a chemical compound with the CAS Number: 855474-56-5 . It has a molecular weight of 157.3 and its InChI Code is 1S/C10H23N/c1-4-6-8-10(3)11-9-7-5-2/h10-11H,4-9H2,1-3H3 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of amines like butyl(hexan-2-yl)amine can be achieved through various methods such as reduction of nitriles or amides and nitro compounds, SN2 reactions of alkyl halides, ammonia and other amines, nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed .
Molecular Structure Analysis
The molecular formula of butyl(hexan-2-yl)amine is C10H23N . The structure of the molecule can be represented as CH3(CH2)3NH2 . The InChI key for butyl(hexan-2-yl)amine is IXDGIDFQIUYTSG-UHFFFAOYSA-N .
Chemical Reactions Analysis
Amines like butyl(hexan-2-yl)amine can undergo a variety of reactions. They can be alkylated by reaction with a primary alkyl halide . The spectroscopy of amines can be used to determine their structure .
Physical And Chemical Properties Analysis
Butyl(hexan-2-yl)amine is a liquid at room temperature . It has a molecular weight of 157.3 . The physical and chemical properties of amines can be influenced by factors such as hydrogen bonding .
Scientific Research Applications
Chemical Synthesis
“Butyl(hexan-2-yl)amine” is a chemical compound used in various chemical syntheses . It’s a liquid at room temperature and has a molecular weight of 157.3 . It’s often used as a reagent in the synthesis of other chemical compounds .
Reductive Amination
One of the key applications of “butyl(hexan-2-yl)amine” is in the process of direct asymmetric reductive amination (DARA) of prochiral ketones . This process is a convenient, economical, and eco-benign synthetic pathway to chiral amines . Chiral amines are one of the ubiquitous functional groups in fine chemical, pharmaceutical, and agrochemical products .
Biocatalytic Amine Transaminase/Acyl Transferase Cascade
“Butyl(hexan-2-yl)amine” can also be used in a one-pot one-step biocatalytic amine transaminase/acyl transferase cascade for the formation of amides from the corresponding aldehydes and ketones . This process has been developed to synthesize N-Benzyl-2-methoxyacetamide with conversions up to 97% .
Safety and Hazards
Future Directions
The future directions for butyl(hexan-2-yl)amine and similar compounds could involve their use in the synthesis of new bio-active compounds . The development of efficient and modular approaches towards new building blocks via [2 + 2] cycloaddition could open the gate to sp3-rich new chemical space .
Relevant Papers
The relevant papers retrieved provide information about the synthesis, properties, and potential applications of butyl(hexan-2-yl)amine . These papers could be analyzed further for more detailed information.
properties
| { "Design of the Synthesis Pathway": "The synthesis of butyl(hexan-2-yl)amine can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "1-bromobutane", "hexan-2-amine", "sodium hydride", "butyllithium", "hexan-2-ol", "hydrochloric acid", "sodium hydroxide", "hexane" ], "Reaction": [ "Step 1: Synthesis of hexan-2-ylamine by reacting hexan-2-amine with butyllithium in hexane solvent.", "Step 2: Synthesis of hexan-2-ol by reacting hexan-2-ylamine with hydrochloric acid and sodium hydroxide.", "Step 3: Synthesis of butyl(hexan-2-yl)amine by reacting 1-bromobutane with hexan-2-ol in the presence of sodium hydride and hexane solvent." ] } | |
CAS RN |
855474-56-5 |
Molecular Formula |
C10H23N |
Molecular Weight |
157.3 |
Purity |
95 |
Origin of Product |
United States |
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